CID 5657032

• CAS No.: 275374-93-1
• Product Name: CID 5657032
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol
• IUPAC Name: 6-chloro-3-(hydroxyamino)-7-methylindol-2-one
• Standard InChI: InChI=1S/C9H7ClN2O2/c1-4-6(10)3-2-5-7(4)11-9(13)8(5)12-14/h2-3,14H,1H3,(H,11,12,13)
• Standard InChIKey: PNSCLWDBNGJLCG-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C=CC2=C(C(=O)N=C12)NO)Cl
• SMILES: CC1=C(C=CC2=C(C(=O)N=C12)NO)Cl
• Canonical SMILES: CC1=C(C=CC2=C(C(=O)N=C12)NO)Cl
• Appearance: Solid powder
• Description: 18BIOder is a neuroprotective GSK-3β inhibitor, highly selectively inhibiting HIV-1. It is the second generation derivative of 6BIO.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 18BIOder; 18-BIOder; 18 BIOder
• Reference: 1: Guendel I, Iordanskiy S, Van Duyne R, Kehn-Hall K, Saifuddin M, Das R, Jaworski E, Sampey GC, Senina S, Shultz L, Narayanan A, Chen H, Lepene B, Zeng C, Kashanchi F. Novel neuroprotective GSK-3β inhibitor restricts Tat-mediated HIV-1 replication. J Virol. 2014 Jan;88(2):1189-208. doi: 10.1128/JVI.01940-13. Epub 2013 Nov 13. PubMed PMID: 24227837; PubMed Central PMCID: PMC3911635.
• PubChem Compound: 5657032
• Last Modified: Nov 09 2021